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Compound of Interest

Compound Name: SIKs-IN-1
Cat. No.: B12395529
Get Quote
\ J

This document provides immediate safety and logistical information for the proper disposal of
SIKs-IN-1, a pyrimidine-5-carboxamide derivative and Salt-inducible kinase (SIK) inhibitor. The
following procedures are designed for researchers, scientists, and drug development
professionals to ensure safe handling and disposal in a laboratory setting.

Disclaimer: The information provided is based on the Safety Data Sheet (SDS) from
MedchemExpress and general laboratory safety guidelines. Always consult the official SDS and
your institution's specific waste disposal protocols before handling any chemical.

Safety and Disposal Parameters

While the Safety Data Sheet for SIKs-IN-1 classifies it as a non-hazardous substance or
mixture, it is imperative to handle all laboratory chemicals with appropriate caution.[1] The
following table summarizes the recommended personal protective equipment (PPE) and
disposal considerations.
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Parameter

Specification

Rationale

Personal Protective Equipment
(PPE)

Eye Protection

Safety glasses with side-
shields or goggles.[2][3]

Protects eyes from any
potential splashes or airborne

particles during handling.

Hand Protection

Nitrile or other suitable

chemical-resistant gloves.[2][3]

Prevents direct skin contact

with the chemical powder.

Body Protection

Standard laboratory coat.[2][3]

Protects personal clothing and

skin from contamination.

Respiratory Protection

Not generally required for
small quantities in a well-
ventilated area. Use a
respirator if handling large
quantities or if dust is

generated.

To prevent inhalation of

airborne particles.

Disposal Considerations

Waste Classification

Non-hazardous chemical

waste.[1]

As per the supplier's Safety
Data Sheet.

Container Type

A clearly labeled, sealed
container compatible with the

waste.

Prevents accidental misuse
and ensures proper

identification for disposal.

Disposal Method

Dispose of in accordance with
local, state, and federal
regulations for non-hazardous
chemical waste.[4][5][6]

Adherence to regulations
ensures environmental safety

and legal compliance.

Empty Containers

Triple rinse with a suitable
solvent (e.g., water or ethanol).
The rinsate should be
collected as chemical waste.
Deface the label before

discarding the container.

Ensures that no residual
chemical is left in the container

before it is discarded.
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Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the detailed methodology for the safe disposal of SIKs-IN-1
powder and solutions.

1.0 Objective: To safely dispose of SIKs-IN-1 in compliance with laboratory safety standards
and environmental regulations.

2.0 Materials:

o SIKs-IN-1 waste (solid powder or solution)

o Appropriate Personal Protective Equipment (see table above)

o Designated and labeled non-hazardous chemical waste container
e Spatula

o Beaker

» Suitable solvent (e.g., water, ethanol) for rinsing

e Wash bottle

3.0 Procedure for Solid Waste (Unused or Contaminated SIKs-IN-1 Powder):

Preparation: Ensure you are in a well-ventilated area, such as a fume hood, and are wearing
the appropriate PPE.

o Transfer: Carefully transfer the solid SIKs-IN-1 waste into the designated non-hazardous
chemical waste container using a clean spatula.

o Decontamination of Tools: Rinse the spatula and any other contaminated tools with a
suitable solvent. Collect the rinsate in a separate, labeled liquid waste container.

o Container Sealing: Securely close the lid of the waste container.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12395529/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-siks-in-1
https://www.benchchem.com/product/b12395529/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-siks-in-1
https://www.benchchem.com/product/b12395529/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-siks-in-1
https://www.benchchem.com/product/b12395529/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-siks-in-1
https://www.benchchem.com/product/b12395529/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-siks-in-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials, until it is collected by your institution's environmental health and
safety (EHS) department.[5][6]

4.0 Procedure for Liquid Waste (Solutions containing SIKs-IN-1):
e Preparation: Put on all required PPE.

o Transfer: Pour the liquid waste containing SIKs-IN-1 into a designated and labeled liquid
chemical waste container.

e Rinsing: Triple rinse the original container with a small amount of a suitable solvent. Add the
rinsate to the liquid waste container to ensure all residual chemical is collected.

o Container Sealing and Storage: Securely cap the liquid waste container and store it in the
designated satellite accumulation area for pickup by EHS.

5.0 Disposal of Empty Containers:

o Decontamination: After transferring the contents, triple rinse the empty SIKs-IN-1 container
with a suitable solvent.

e Rinsate Collection: Collect all rinsate as chemical waste.
o Label Removal: Completely deface or remove the original product label to prevent misuse.

e Final Disposal: Dispose of the clean, empty container in the appropriate laboratory
glassware or solid waste stream as per your institutional guidelines.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of SIKs-
IN-1.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b12395529/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-siks-in-1
https://www.benchchem.com/product/b12395529/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-siks-in-1
https://www.benchchem.com/product/b12395529/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-siks-in-1
https://www.benchchem.com/product/b12395529/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-siks-in-1
https://www.benchchem.com/product/b12395529/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-siks-in-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

SIKs-IN-1 Disposal Workflow
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Caption: Logical workflow for the disposal of SIKs-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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